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Compound of Interest

Compound Name:
Trimethyl ethane-1,1,2-

tricarboxylate

Cat. No.: B1296336 Get Quote

CAS Number: 40967-67-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trimethyl ethane-1,1,2-tricarboxylate,

a versatile building block in organic synthesis. This document consolidates its chemical and

physical properties, outlines a general synthetic approach, and presents available spectral

data.

Chemical and Physical Properties
Trimethyl ethane-1,1,2-tricarboxylate, also known as 2-Methoxycarbonylsuccinic acid

dimethyl ester, is a tricarboxylic acid ester with the molecular formula C₈H₁₂O₆ and a molecular

weight of 204.18 g/mol .[1][2][3] A summary of its key physical and chemical properties is

presented in the table below.
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Property Value Reference

CAS Number 40967-67-7 [2][3][4]

Molecular Formula C₈H₁₂O₆ [1][2][3]

Molecular Weight 204.18 g/mol [1][2][3]

IUPAC Name
Trimethyl ethane-1,1,2-

tricarboxylate
[2]

Synonyms

2-Methoxycarbonylsuccinic

acid dimethyl ester, 1,1,2-

Ethanetricarboxylic acid,

trimethyl ester

[4][5]

Appearance Liquid [5]

Purity ≥97% (typical) [3]

Storage Room temperature [3]

Synthesis
A detailed experimental protocol for the synthesis of Trimethyl ethane-1,1,2-tricarboxylate is

not readily available in the public domain. However, a general and plausible synthetic route can

be inferred from standard organic chemistry principles and analogous reactions, such as the

synthesis of its triethyl ester counterpart. The synthesis would likely involve the nucleophilic

substitution of a halosuccinate with a malonic ester, followed by esterification if necessary.

A probable synthetic pathway is the reaction of dimethyl malonate with a dimethyl 2-

halosuccinate (e.g., dimethyl 2-bromosuccinate or dimethyl 2-chlorosuccinate) in the presence

of a suitable base.

Below is a conceptual workflow for the synthesis of Trimethyl ethane-1,1,2-tricarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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